N-(2-methoxybenzyl)-2-(7-methyl-5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidin-3-yl)acetamide

• IUPAC Name: N-[(2-methoxyphenyl)methyl]-2-(7-methyl-5-oxo-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidin-3-yl)acetamide
• InChI: InChI=1S/C17H19N3O3S/c1-11-7-16(22)20-13(10-24-17(20)19-11)8-15(21)18-9-12-5-3-4-6-14(12)23-2/h3-7,13H,8-10H2,1-2H3,(H,18,21)
• InChI Key: QUJRNSJQRCQYGF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)N2C(CSC2=N1)CC(=O)NCC3=CC=CC=C3OC
• Molecular Formula: C17H19N3O3S
• Molecular Weight: 345.4 g/mol

Description

N-(2-methoxybenzyl)-2-(7-methyl-5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidin-3-yl)acetamide is a useful research compound. Its molecular formula is C17H19N3O3S and its molecular weight is 345.42. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Heterocyclic Compounds

Research has demonstrated the synthesis of novel heterocyclic compounds derived from related structures, highlighting their potential in developing new therapeutic agents. For instance, studies have shown the synthesis of various heterocyclic frameworks such as benzodifuranyls, triazines, oxadiazepines, and thiazolopyrimidines from precursors similar to the mentioned chemical compound. These synthesized compounds have been explored for their anti-inflammatory and analgesic properties, indicating their potential utility in medicinal chemistry (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Antimicrobial and Anti-inflammatory Activities

Further research into compounds with similar structures has highlighted their antimicrobial and anti-inflammatory activities. For example, acetamido pyrrolyl azoles and rhodanine-3-acetic acid derivatives have been synthesized and tested for their antimicrobial properties, showcasing effectiveness against various bacterial and fungal strains. These studies underline the chemical compound's relevance in the search for new antimicrobial agents (Sowmya et al., 2017; Krátký, Vinšová, & Stolaříková, 2017).

Anticancer Activity

The structural modification and synthesis of related chemical entities have also been explored for anticancer applications. Certain derivatives have demonstrated appreciable cancer cell growth inhibition in in vitro studies, emphasizing the significance of structural analogs in developing new anticancer strategies (Al-Sanea, Parambi, Shaker, Elsherif, Elshemy, Bakr, Al-Warhi, Gamal, & Abdelgawad, 2020).